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Compound of Interest

3-Bromo-2-
Compound Name:
(bromomethyl)propionic acid

cat. No.: B1267385

CAS Number: 41459-42-1

This technical guide provides a comprehensive overview of 3-Bromo-2-
(bromomethyl)propionic acid, a valuable building block in organic synthesis. This document
is intended for researchers, scientists, and drug development professionals, offering detailed
information on its chemical properties, synthesis, spectroscopic characterization, and
applications.

Chemical Identity and Physicochemical Properties

3-Bromo-2-(bromomethyl)propionic acid, also known by its synonyms [3,3'-
Dibromoisobutyric acid and Bis(bromomethyl)acetic acid, is a white to off-white crystalline solid.
[1][2] It is soluble in acetic acid.[2][3] The key physicochemical properties are summarized in
the table below for easy reference.
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Property Value Reference(s)
CAS Number 41459-42-1 [4]
Molecular Formula C4HsBr20:2 [1][4]
Molecular Weight 245.90 g/mol [4]
White to yellow to orange
Appearance [5]
powder/crystal
Melting Point 98-101 °C [2]
Boiling Point 286.7+30.0 °C (Predicted) [2]
Density 2.121+0.06 g/cm3 (Predicted) [2]
inChi 1S/C4H6Br202/c5-1-3(2-
n
6)4(7)8/h3H,1-2H2,(H,7,8)
ZIJWQCLWOQDQV-
InChiKey QQ Q QbR
UHFFFAOYSA-N
SMILES OC(=0)C(CBr)CBr
Synthesis

While a specific, detailed experimental protocol for the synthesis of 3-Bromo-2-

(bromomethyl)propionic acid is not readily available in the public domain, a plausible

synthetic route can be proposed based on established organic chemistry principles and

analogous reactions. One potential pathway involves the bromination of a suitable precursor. A
general workflow for such a synthesis is outlined below.

Proposed Experimental Protocol:

Materials:
o Diethyl bis(hydroxymethyl)malonate
e Phosphorus tribromide (PBr3) or Hydrobromic acid (HBr)

e Anhydrous solvent (e.g., diethyl ether or dichloromethane)
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e Sodium bicarbonate solution

e Anhydrous magnesium sulfate
e Hydrochloric acid

Procedure:

e Bromination: In a round-bottom flask equipped with a reflux condenser and a dropping
funnel, dissolve diethyl bis(hydroxymethyl)malonate in an anhydrous solvent under an inert
atmosphere. Cool the solution in an ice bath. Slowly add a brominating agent, such as
phosphorus tribromide or a concentrated solution of hydrobromic acid, dropwise with stirring.

o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and then reflux for several hours until the reaction is complete (monitored by
TLC).

o Work-up: Cool the reaction mixture and quench by carefully adding water. Separate the
organic layer. Wash the organic layer successively with water, saturated sodium bicarbonate
solution, and brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure to obtain the crude dibrominated ester.

» Hydrolysis: Hydrolyze the resulting ester to the carboxylic acid by heating with an aqueous
solution of a strong acid (e.g., hydrochloric acid) or a base followed by acidification.

 Purification: Purify the crude 3-Bromo-2-(bromomethyl)propionic acid by recrystallization
from a suitable solvent system.

Proposed Synthesis Workflow

- T Bromination ] [ Intermediate: ] [ Acid or Base Purification - )
<\ s }’((s g., PBr3 or HBr) Diethyl 3-bromo-2-(bromomethyl)propanoate Hydrolysis ] [(Recrysla\l\zauun)] Q >
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Caption: Proposed synthetic workflow for 3-Bromo-2-(bromomethyl)propionic acid.

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of 3-Bromo-2-
(bromomethyl)propionic acid.

Spectroscopic Data Details Reference(s)

Available on the NIST
Mass Spectrum (EI) [61[7]
WebBook.

Available from the NIST
IR Spectrum [6]
WebBook.

Data not explicitly found in
1H NMR Spectrum
searches.

Data not explicitly found in
13C NMR Spectrum
searches.

While experimental NMR data is not readily available, predicted spectra can be a useful tool for
preliminary identification.

Applications in Research and Development

3-Bromo-2-(bromomethyl)propionic acid serves as a versatile building block in the synthesis
of various organic molecules, particularly in the fields of medicinal chemistry and materials
science.

Synthesis of B-Lactams

A significant application of this compound is in the synthesis of 3-lactams, which are core
structural motifs in many antibiotic drugs.[3] The synthesis typically involves the reaction of 3-
Bromo-2-(bromomethyl)propionic acid with a primary amine to form an amide, followed by
an intramolecular cyclization to yield the -lactam ring.
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B-Lactam Synthesis Workflow

Amidation with Intermediate Amide Intramolecular
Primary Amine (R-NH2) Cyclization

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-lactams.

Preparation of B-Substituted Acrylates

The compound is also utilized in the preparation of 3-substituted acrylates.[3][8] These
monomers are important in polymer chemistry for creating materials with a wide range of
properties.

Interaction with Biological Systems: A Link to the
Glycolysis Pathway

A derivative of 3-Bromo-2-(bromomethyl)propionic acid, (RS)-3-arsono-2-
(hydroxymethyl)propionic acid, has been shown to act as a substrate for yeast enolase (EC
4.2.1.11). Enolase is a crucial enzyme in the glycolysis pathway, which is a central metabolic
route for energy production in most organisms.[9][10][11][12][13] This finding suggests that
derivatives of 3-Bromo-2-(bromomethyl)propionic acid could potentially be explored as
modulators of this key metabolic pathway.
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Interaction with the Glycolysis Pathway
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Caption: Interaction of a derivative with the glycolysis pathway.
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Safety Information

3-Bromo-2-(bromomethyl)propionic acid is classified as a corrosive substance.[8] It is
essential to handle this chemical with appropriate personal protective equipment, including
gloves, safety glasses, and a lab coat, in a well-ventilated fume hood. For detailed safety
information, please refer to the Safety Data Sheet (SDS) provided by the supplier.

This technical guide consolidates the available information on 3-Bromo-2-
(bromomethyl)propionic acid to support its use in research and development. Further
experimental validation of the proposed synthetic protocol and detailed spectroscopic analysis
are encouraged for its comprehensive characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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